4-ethyl-1-(2-methoxyethyl)-3-(1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 4-ethyl-2-(2-methoxyethyl)-5-[1-(2-phenyltriazole-4-carbonyl)piperidin-4-yl]-1,2,4-triazol-3-one
• InChI: InChI=1S/C21H27N7O3/c1-3-26-19(24-27(21(26)30)13-14-31-2)16-9-11-25(12-10-16)20(29)18-15-22-28(23-18)17-7-5-4-6-8-17/h4-8,15-16H,3,9-14H2,1-2H3
• InChI Key: VHDUIOKSIHREKM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN(C1=O)CCOC)C2CCN(CC2)C(=O)C3=NN(N=C3)C4=CC=CC=C4
• Molecular Formula: C21H27N7O3
• Molecular Weight: 425.5 g/mol

Description

4-ethyl-1-(2-methoxyethyl)-3-(1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C21H27N7O3 and its molecular weight is 425.493. The purity is usually 95%.
BenchChem offers high-quality 4-ethyl-1-(2-methoxyethyl)-3-(1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)-1H-1,2,4-triazol-5(4H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-ethyl-1-(2-methoxyethyl)-3-(1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)-1H-1,2,4-triazol-5(4H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Stability and Conformational Analysis

Molecular studies on benzimidazole derivatives bearing 1,2,4-triazole have been conducted to understand their tautomeric properties, conformations, and mechanisms behind their potential anti-cancer properties. These studies, utilizing density functional theory and molecular docking, highlight the stability of these molecules in their thione form and reveal their conformers' energy states. Notably, the inter-molecular hydrogen bonds formed by these compounds with the EGFR binding pocket suggest their potential anti-cancer activity, with certain compounds demonstrating significant binding affinity and, by implication, high activity levels (Karayel, 2021).

Antimicrobial Activities

Research into 1,2,4-triazole derivatives has also explored their antimicrobial activities. Synthesis of novel derivatives has led to the discovery of compounds with good to moderate activities against various microorganisms. This highlights the potential of 1,2,4-triazole derivatives in developing new antimicrobial agents (Bektaş et al., 2010).

Anticancer Evaluation

Further studies have focused on synthesizing new derivatives of 1,2,4-triazole-5-one for anticancer evaluation. These studies aim to identify compounds with significant anticancer activities across various cancer cell lines, demonstrating the versatility and potential efficacy of 1,2,4-triazole derivatives in cancer treatment research (Bekircan et al., 2008).